Cas no 2320142-28-5 (1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one
• CAS No: 2320142-28-5
• MF: C₁₇H₂₃FN₂O
• MW: 290.375727891922
• CID: 5339822
• Update Time: 2025-06-14

1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-cyclobutylhexahydro-1H-1,4-diazepin-1-yl)-2-(4-fluorophenyl)-
• 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C17H23FN2O/c18-15-7-5-14(6-8-15)13-17(21)20-10-2-9-19(11-12-20)16-3-1-4-16/h5-8,16H,1-4,9-13H2
• InChI Key： XHDOZSDPKNCJRX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCN(C2CCC2)CC1)CC1=CC=C(F)C=C1

Additional information on 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one

Comprehensive Overview of 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one (CAS No. 2320142-28-5)

The compound 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one, identified by its CAS No. 2320142-28-5, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of a cyclobutyl group, a diazepane ring, and a 4-fluorophenyl moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders and GPCR-related pathways, which are currently hot topics in biomedical science.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as anxiety, depression, and neurodegenerative diseases. The structural attributes of 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one suggest it could interact with key neurotransmitter systems, including serotonin and dopamine receptors. These properties align with the growing trend of precision medicine, where compounds are designed to target specific biological pathways with minimal side effects. As a result, this molecule is frequently discussed in forums and publications focusing on neuropharmacology and drug design.

The synthesis of CAS No. 2320142-28-5 involves multi-step organic reactions, often starting with the formation of the 1,4-diazepane core followed by the introduction of the cyclobutyl and 4-fluorophenyl groups. Chemists emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact the compound's biological activity. This focus on synthetic efficiency and green chemistry resonates with the broader scientific community's push toward sustainable and environmentally friendly practices.

From a commercial perspective, 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one is often sought after by pharmaceutical companies and research institutions engaged in high-throughput screening (HTS) and lead optimization. Its availability in catalogues and custom synthesis services highlights its relevance in modern drug discovery pipelines. Additionally, the compound's structure-activity relationship (SAR) is a frequent topic in academic journals, as understanding how its molecular features influence biological activity can lead to the development of more potent and selective drugs.

In the context of AI-driven drug discovery, CAS No. 2320142-28-5 serves as an excellent case study for machine learning models predicting bioactivity and ADMET properties. Researchers are leveraging computational tools to simulate its interactions with various protein targets, accelerating the identification of potential therapeutic applications. This intersection of cheminformatics and experimental validation is a key area of innovation, addressing the urgent need for faster and more cost-effective drug development processes.

Safety and regulatory considerations are also paramount when working with 1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(4-fluorophenyl)ethan-1-one. While it is not classified as a hazardous material, proper handling and storage are essential to ensure the integrity of research outcomes. Laboratories adhere to Good Laboratory Practices (GLP) and follow stringent protocols to mitigate risks associated with chemical exposure. This commitment to safety aligns with the broader industry standards and regulatory requirements governing pharmaceutical research.

Looking ahead, the potential of CAS No. 2320142-28-5 extends beyond its current applications. As the scientific community continues to explore its pharmacological properties, new insights may emerge regarding its utility in treating rare diseases or enhancing cognitive function. The compound's versatility and unique structural features position it as a valuable asset in the ongoing quest for innovative therapeutics. For researchers and industry professionals, staying abreast of the latest developments related to this molecule is crucial for leveraging its full potential.